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Compound of Interest

Compound Name: 2,2,5,5-Tetramethylhexane

Cat. No.: B086233 Get Quote

This guide provides critical safety protocols and logistical information for the handling and

disposal of 2,2,5,5-Tetramethylhexane. The following procedures are based on established

safety practices for volatile organic compounds and are intended for use by trained

professionals in a laboratory setting. A site-specific risk assessment must be conducted prior to

commencing any work.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,2,5,5-Tetramethylhexane is

provided in the table below.

Property Value

Molecular Formula C10H22

Molecular Weight 142.28 g/mol [1][2][3]

CAS Number 1071-81-4[1][3][4]

Appearance Data not available

Boiling Point Data not available

Vapor Pressure 8.74 mm Hg[5]

EINECS Number 213-996-9[1][2][3][6]
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Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is essential to ensure

personnel safety when handling 2,2,5,5-Tetramethylhexane. The following PPE is

recommended.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[6]

Skin Protection:

Wear fire/flame resistant and impervious clothing.[1][6]

Handle with chemical impermeable gloves that have been inspected prior to use.[1][6] The

selected protective gloves must satisfy the specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.[1]

Respiratory Protection:

If exposure limits are exceeded, or if irritation or other symptoms are experienced, use a full-

face respirator.[1][6]

Operational and Disposal Plans
Handling Procedures:

Ensure adequate ventilation and handle in a well-ventilated place.[1][6]

Avoid contact with skin and eyes.[1][7]

Avoid the formation of dust and aerosols.[1][7]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1][7]

After handling, wash hands thoroughly.

Storage:
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Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Keep away from foodstuff containers or incompatible materials.[1][7]

Spill and Leak Procedures:

Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.

[1][6][7]

Remove all sources of ignition.[1][6][7]

Prevent further leakage or spillage if it is safe to do so.[1][6] Do not let the chemical enter

drains.[1][6]

Use personal protective equipment, including chemical impermeable gloves.[1][6][7]

Collect and arrange for disposal. Keep the chemical in suitable, closed containers for

disposal.[1][7]

Disposal Plan:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1][6]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not discharge

to sewer systems.[1][6]

Contaminated packaging can be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[1][6]

First-Aid Measures
If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water and consult a doctor.[1]
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In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Workflow for Handling 2,2,5,5-Tetramethylhexane
The following diagram outlines the procedural flow for the safe handling, storage, and disposal

of 2,2,5,5-Tetramethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. 2,2,5,5-Tetramethylhexane | C10H22 | CID 14067 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 2,2,5,5-TETRAMETHYLHEXANE CAS#: 1071-81-4 [m.chemicalbook.com]

4. Hexane, 2,2,5,5-tetramethyl- [webbook.nist.gov]

5. 2,2,5,5-Tetramethylhexane - Hazardous Agents | Haz-Map [haz-map.com]

6. echemi.com [echemi.com]

7. echemi.com [echemi.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 2,2,5,5-
Tetramethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086233#personal-protective-equipment-for-handling-
2-2-5-5-tetramethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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